Cas no 677308-95-1 (Oxazole, 5-(2,4-dichlorophenyl)-2-methyl-)

• Product Name: Oxazole, 5-(2,4-dichlorophenyl)-2-methyl-
• CAS No: 677308-95-1
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 1721329
• PubChem ID: 68186459
• Update Time: 2025-04-21

Oxazole, 5-(2,4-dichlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(2,4-dichlorophenyl)-2-methyl-
• SCHEMBL11982532
• 5-(2,4-Dichlorophenyl)-2-methyloxazole
• SY314290
• 677308-95-1

• Inchi： 1S/C10H7Cl2NO/c1-6-13-5-10(14-6)8-3-2-7(11)4-9(8)12/h2-5H,1H3
• InChI Key： WOAJOWCDUHJNFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(C)O1)Cl

Computed Properties

• Exact Mass: 226.99061
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03